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Compound of Interest

Compound Name: Deximafen

CAS No.: 42116-77-8

Cat. No.: B1670341

Get Quote

Compound Profile & Risk Assessment
Deximafen is a potent central nervous system (CNS) active agent, historically investigated as

an antidepressant.[1] Chemically, it is an imidazo[1,2-a]imidazole derivative.[1][2][3] Due to its

specific pharmacological activity on the CNS and lack of comprehensive chronic toxicity data in

the public domain, this compound must be handled as a High Potency Active Pharmaceutical

Ingredient (HPAPI).

Physicochemical Identity

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1670341#bc-rfq
https://www.benchchem.com/product/b1670341/docs?utm_src=pdf-body#standard-operating-procedure-sop-handling-and-solubilization-of-deximafen-powder
https://drugs.ncats.io/substance/1V5135S169
https://drugs.ncats.io/substance/1V5135S169
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1V5135S169
https://drugs.ncats.io/drug/B3FH65M7R5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

Official Name Deximafen

Synonyms
R-818; (+)-2,3,5,6-tetrahydro-5-phenyl-1H-

imidazo[1,2-a]imidazole

CAS Number 42116-77-8 (Base) / 53361-29-8 (Hydrochloride)

Molecular Formula C₁₁H₁₃N₃

Molecular Weight 187.24 g/mol

Physical State White to off-white crystalline powder

Solubility
DMSO (>20 mg/mL), Ethanol (>10 mg/mL),

Water (Low for base; High for HCl salt)

Hazard Classification (Control Banding)
In the absence of a specific Occupational Exposure Limit (OEL), we apply the Performance-

Based Control Banding (PBCB) approach.

Assigned Band:OEB 3 (Occupational Exposure Band 3)

Hazard Characteristics: CNS active; potential for respiratory irritation; potential reproductive

hazard (default assumption for novel CNS agents).

Target OEL: 10 – 100 µg/m³ (8-hr TWA).

Facility & Engineering Controls
To ensure operator safety and data integrity, all handling of Deximafen powder must occur

within a contained environment. Open-bench handling is strictly prohibited.

Primary Engineering Controls (PEC)
Powder Handling: Must be performed in a Class II, Type A2 Biosafety Cabinet (BSC) or a

Powder Containment Balance Enclosure (CVE).

Airflow: Face velocity must be maintained between 0.3 – 0.5 m/s.
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Filtration: Double HEPA filtration (H14) required on exhaust.

Personal Protective Equipment (PPE) Matrix
Body Part Requirement Rationale

Respiratory N95 (minimum) or PAPR
Prevent inhalation of airborne

particulates during transfer.

Dermal
Double Nitrile Gloves (0.11

mm min)

Prevent transdermal

absorption; outer glove

changed immediately if

contaminated.

Ocular Safety Goggles (ANSI Z87.1)
Prevent ocular absorption and

irritation.[4]

Body Tyvek® Lab Coat with Cuffs
Disposable barrier to prevent

clothing contamination.

Operational Protocol: Weighing & Solubilization
Objective: To prepare a stable stock solution (e.g., 10 mM in DMSO) while minimizing dust

generation.

Preparation
Equilibrate: Allow the Deximafen vial to reach room temperature before opening to prevent

condensation, which can hydrolyze the compound or alter weighing accuracy.

Static Control: Place an ionizing bar or anti-static gun inside the BSC to neutralize static

charge on the powder, preventing "flying powder" during transfer.

Weighing Procedure (Gravimetric)
Place a pre-tared, sterile amber glass vial (to protect from light) on the analytical balance

inside the containment enclosure.

Using a disposable anti-static spatula, transfer approximately 1.87 mg (for 1 mL of 10 mM

stock) of Deximafen powder.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-13757A/Tamoxifen-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1670341/docs?utm_src=pdf-body#standard-operating-procedure-sop-handling-and-solubilization-of-deximafen-powder
https://www.benchchem.com/product/b1670341/docs?utm_src=pdf-body#standard-operating-procedure-sop-handling-and-solubilization-of-deximafen-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Step: Do not attempt to return excess powder to the source container. Discard

excess into a solid hazardous waste bin inside the hood to prevent cross-contamination.

Cap the source container immediately. Clean the exterior of the source container with a wipe

dampened in 70% Ethanol before removing it from the balance area.

Solubilization (DMSO Stock)
Note: Dimethyl Sulfoxide (DMSO) is the preferred solvent for biological screening due to high

solubility and cellular permeability.

Calculation:

Addition: Add the calculated volume of anhydrous DMSO (Grade: Cell Culture Tested) to the

vial.

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C

for 2 minutes.

Observation: Solution should be clear and colorless.

Aliquoting: To prevent freeze-thaw degradation, aliquot the stock solution into small volumes

(e.g., 50 µL) in cryovials.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 12 months).

Workflow Visualization
The following diagram illustrates the containment logic and decision tree for handling

Deximafen.
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Caption: Operational workflow for the safe containment, weighing, and solubilization of

Deximafen powder.

Emergency Procedures
Spill Response (Powder)

Evacuate: Alert nearby personnel.

PPE: Don a Tyvek suit and N95/P100 respirator.

Containment: Cover the spill with a damp paper towel (soaked in water/detergent) to prevent

dust aerosolization. Do not dry sweep.

Cleanup: Wipe up the material from the outside in. Clean the surface with 10% bleach

followed by 70% ethanol.

Exposure Response
Inhalation: Move to fresh air immediately. Monitor for CNS depression or excitation.

Skin Contact: Wash with soap and copious water for 15 minutes. DMSO solutions penetrate

skin rapidly; if dissolved in DMSO, seek immediate medical evaluation.

Eye Contact: Flush with water for 15 minutes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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